![molecular formula C25H31N3O5S B2851427 N,N-diisopropyl-2-(3-((2-((4-methoxyphenyl)amino)-2-oxoethyl)sulfonyl)-1H-indol-1-yl)acetamide CAS No. 894025-92-4](/img/structure/B2851427.png)
N,N-diisopropyl-2-(3-((2-((4-methoxyphenyl)amino)-2-oxoethyl)sulfonyl)-1H-indol-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N,N-diisopropyl-2-(3-((2-((4-methoxyphenyl)amino)-2-oxoethyl)sulfonyl)-1H-indol-1-yl)acetamide is a useful research compound. Its molecular formula is C25H31N3O5S and its molecular weight is 485.6. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Catalytic Applications
One study discusses the catalytic hydrogenation for the green synthesis of N-(3-Amino-4-methoxyphenyl)acetamide, an important intermediate in the production of azo disperse dyes. The research developed a novel Pd/C catalyst with high activity, selectivity, and stability, showing potential environmental and industrial benefits by optimizing the synthesis process of similar amide compounds (Zhang Qun-feng, 2008).
Antimicrobial Agents
Another area of application involves the synthesis of novel indolin-1-yl)-N-aryl acetamide derivatives evaluated for their antibacterial and antifungal activities. Some derivatives demonstrated promising antibacterial and antifungal activities, suggesting that the structural framework of N,N-diisopropyl-2-(3-((2-((4-methoxyphenyl)amino)-2-oxoethyl)sulfonyl)-1H-indol-1-yl)acetamide could be explored for developing new antimicrobial agents (B. Debnath & S. Ganguly, 2015).
Structural and Binding Studies
Further, research on the different spatial orientations of amide derivatives on anion coordination highlights the importance of structural analysis for understanding the binding interactions within molecular complexes. This study provides insights into how subtle changes in the structure of compounds like this compound can significantly affect their chemical and physical properties, which is crucial for designing targeted molecules for specific applications (D. Kalita & J. Baruah, 2010).
Synthesis of Heterocycles
Moreover, the synthesis and antimicrobial evaluation of isoxazole-based heterocycles incorporating a sulfamoyl moiety from 2-cyano-N-(4-{[(5-methylisoxazol-3-yl)amino]sulfonyl}phenyl)acetamide highlight the versatility of these compounds in creating a variety of heterocycles with potential biological activity. This research underscores the potential for compounds with similar structural features to serve as building blocks for diverse heterocyclic compounds with significant biological applications (E. Darwish, Khalid A. Atia, & A. Farag, 2014).
Properties
IUPAC Name |
2-[3-[2-(4-methoxyanilino)-2-oxoethyl]sulfonylindol-1-yl]-N,N-di(propan-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H31N3O5S/c1-17(2)28(18(3)4)25(30)15-27-14-23(21-8-6-7-9-22(21)27)34(31,32)16-24(29)26-19-10-12-20(33-5)13-11-19/h6-14,17-18H,15-16H2,1-5H3,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PEOJTHSFZLLDDR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(C(C)C)C(=O)CN1C=C(C2=CC=CC=C21)S(=O)(=O)CC(=O)NC3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H31N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
485.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.